Remazol Brilliant Blue RD

Specification

• CAS No.: 12225-52-4
• Molecular Formula: O3SeSr
• Molecular Weight: 0

Introduction

Chemical Identity and Properties

Remazol Brilliant Blue RD is classified as a reactive dye with the Chemical Abstracts Service (CAS) registry number 12225-52-4. As a member of the Remazol family of dyes, it belongs to the broader category of reactive dyes that form covalent bonds with substrates, particularly cellulosic fibers.

Physical and Chemical Characteristics

Limited physical and chemical property data is available for Remazol Brilliant Blue RD in current scientific databases. The compound is generally characterized as follows:

Property	Value
CAS Number	12225-52-4
Common Name	Remazol Brilliant Blue RD
Physical State	Powder
Color	Vibrant blue
Molecular Weight	Not fully determined
Solubility	Water soluble

While comprehensive physical-chemical property data remains incomplete in current literature, this reactive dye is known for its strong bonding properties and high color fastness when applied to various substrates.

Structural Characteristics

Remazol Brilliant Blue RD belongs to the anthraquinone class of dyes. This classification features a core anthraquinone structure with various functional groups that determine its specific reactive properties. The molecular structure enables covalent bonding with substrates, which accounts for its high color fastness and resistance to degradation in natural environments.

Applications and Industrial Uses

Textile Industry Applications

Remazol Brilliant Blue RD finds extensive application in the textile industry, particularly for dyeing cellulosic fibers. Its reactive properties create strong chemical bonds with fabric substrates, producing vibrant blue colorations with excellent wash-fastness and light-fastness properties. The dye is part of DyStar's product line, appearing alongside related variants such as Remazol Brilliant Blue R spec and Remazol Brilliant Blue R spec 160%.

Scientific and Research Applications

Beyond industrial applications, Remazol Brilliant Blue RD serves as an important molecular tool in scientific research:

• Substrate for enzymatic activity studies

• Indicator in biochemical assays

• Marker for various analytical procedures

When bonded to starch, the resulting conjugate (starch dyed with Remazol Brilliant Blue R) becomes a valuable biochemical reagent for various research applications, including enzyme activity assays.

Environmental Impact and Health Concerns

Environmental Persistence

Remazol Brilliant Blue dye presents significant environmental challenges due to its structural characteristics and chemical stability. Research indicates the dye is:

• Highly resistant to biodegradation

• Visible in water bodies at extremely low concentrations (less than 1 ppm)

• Persistent in aquatic environments

• Difficult to remove through conventional wastewater treatment

These properties contribute to its classification as a problematic environmental contaminant when released in industrial effluents.

Toxicological Profile and Health Effects

Remazol Brilliant Blue dye and its breakdown products have been associated with numerous adverse health effects, including:

• Respiratory and digestive tract irritation

• Hyperactivity in children

• Various allergic reactions

• Eye and skin irritation

• Asthma and respiratory conditions

• Migraines

More concerning are its potential carcinogenic and mutagenic properties, which have been identified in research studies examining long-term exposure scenarios.

Remediation Technologies and Treatment Approaches

Biosorption Methods

Recent research has explored biosorption as an eco-friendly approach to removing Remazol Brilliant Blue dye from aqueous solutions. One notable study investigated the red alga Gelidium corneum as a biosorbent material.

Biosorption Performance with Gelidium corneum

The biosorption capacity of Gelidium corneum for Remazol Brilliant Blue varies based on experimental conditions. Research findings demonstrate:

Experimental Condition	Remazol Brilliant Blue Removal (%)
Minimum observed removal	48.75%
Maximum observed removal	89.18%

The maximum removal percentage (89.18%) was achieved under the following conditions:

• 200 mg/L Hg2+ (in binary solution)

• 100 mg/L Remazol Brilliant Blue dye

• Initial pH 5

• 4 g/L Gelidium corneum biomass

• Contact time of 180 minutes

These findings indicate that red algae biomass offers a promising sustainable approach for dye removal from industrial effluents, with removal efficiencies reaching nearly 90% under optimized conditions.

Persulfate-Based Degradation

Recent research has investigated advanced oxidation processes (AOPs) for degrading Remazol Brilliant Blue dye. One approach utilizes persulfate activation with Fe3O4@PDA (magnetite coated with polydopamine) nanoparticles to generate sulfate radicals for dye degradation.

The optimized conditions for this process were:

• 0.3 g/L nanomaterial catalyst

• 20 mM persulfate concentration

• pH 3

• Initial dye concentration of 90 ppm

Under these conditions, the process achieved 91.35% degradation of the dye, following pseudo-second-order kinetics (R² > 0.9).

Current Research Directions

Comparative Treatment Efficiencies

Current research focuses on developing more efficient and environmentally friendly methods for Remazol Brilliant Blue degradation. The table below summarizes comparative efficiencies of different approaches:

Treatment Method	Removal Efficiency (%)	Optimal Conditions	Advantages
Biosorption with Gelidium corneum	89.18%	pH 5, 4 g/L biomass, 180 min	Sustainable biosorbent, effective for binary pollutant systems
Fe3O4@PDA nanoparticles with persulfate	91.35%	pH 3, 0.3 g/L catalyst, 20 mM PS	High mineralization, non-toxic end products
Calcium alginate beads with polyethyleneimine	Significant but varied	Application-specific	Dual functionality for dye and phosphate removal
Carbon dots as photocatalysts	Varies with UV exposure	UV-based system	Advanced oxidation with nanomaterials

Emerging Technologies

Recent investigations have explored novel approaches including:

• UV-based advanced oxidation processes catalyzed by carbon dots

• Modified calcium alginate beads for simultaneous removal of dye and phosphate

• Chemically modified yeast biomass for enhanced biosorption

• Enzyme-based degradation approaches utilizing novel xylanases

These emerging technologies represent promising directions for more efficient and environmentally safe remediation of Remazol Brilliant Blue contamination.